

Bimosiamose comparative efficacy other selectin antagonists

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bimosiamose

CAS No.: 187269-40-5

Cat. No.: S521264

Get Quote

Bimosiamose Efficacy Data

The table below summarizes key experimental findings for **Bimosiamose** from clinical and human endotoxemia studies.

Study Model / Condition	Intervention & Dosage	Primary Findings & Efficacy	Key Outcome Measures
-------------------------	-----------------------	-----------------------------	----------------------

| **Ozone-Induced Airway Inflammation** (Healthy subjects) [1] | Inhaled **Bimosiamose** (10 mg, twice daily for 4 days) | - **40% reduction** in sputum neutrophils (p=0.068)

- **35% reduction** in IL-8 (p=0.004)
- **46% reduction** in MMP-9 (p=0.022) | Cellular and non-cellular analysis of induced sputum | | **Stable COPD** (Patients, GOLD II-III) [2] | Not fully specified (Phase II study) | Met primary endpoint (IL-8) with high statistical significance; showed broad anti-inflammatory effect and indications of improved lung function. | IL-8 levels, lung function parameters | | **Human Endotoxemia** (LPS-induced) [3] | Intravenous infusion of **Bimosiamose** (30 mg/kg) | No significant attenuation of LPS-induced tissue factor-triggered coagulation or inflammatory response. | TF mRNA, TAT complexes, F1+2, cytokines (TNF, IL-6), CD11b expression |

Detailed Experimental Protocols

To help you evaluate the quality of this data, here are the methodologies for the key clinical studies cited.

Ozone-Induced Airway Inflammation in Healthy Subjects [1]


- **Design:** A double-blind, randomized, placebo-controlled, cross-over clinical trial.
- **Subjects:** 18 healthy volunteers who completed the study.
- **Provocation:** Airway inflammation was induced by inhalation of **250 ppb ozone for 3 hours** with intermittent exercise.
- **Intervention:** **Bimosiamose** (10 mg) or placebo inhaled via a breath-actuated nebulizer, twice daily for 4 days. The treatment was followed by the ozone challenge.
- **Endpoint Measurement:** **Induced sputum** was collected 3 hours post-ozone challenge for analysis of inflammatory cells (e.g., neutrophils) and soluble mediators (e.g., IL-8, MMP-9) in the sputum supernatant.

Human Endotoxemia Model [3]

- **Design:** A randomized, double-blind, placebo-controlled crossover trial.
- **Subjects:** 16 healthy male volunteers.
- **Provocation:** Systemic inflammation was induced by an intravenous bolus of 2 ng/kg *E. coli* endotoxin (lipopolysaccharide, LPS).
- **Intervention:** A 15-minute intravenous infusion of either **Bimosiamose (30 mg/kg)** or placebo, initiated 10 minutes after the LPS administration.
- **Endpoint Measurement:** Blood samples were taken to measure:
 - **Coagulation activation:** Thrombin-antithrombin (TAT) complexes and prothrombin fragment F1+2.
 - **Inflammation:** Cytokine levels (Tumor Necrosis Factor, IL-6), leukocyte cell counts, and surface expression of adhesion molecules (CD11b).

Mechanism of Action and Signaling Pathways

The following diagram illustrates the role of selectins in neutrophil recruitment, which is the primary mechanism targeted by **Bimosiamose**.





Tissue Inflammation and Damage

Click to download full resolution via product page

The diagram above shows that **Bimosiamose**, as a pan-selectin antagonist, acts in the initial phase of neutrophil recruitment by blocking the interaction between selectins (P, E, and L) on the endothelium and their ligands (like PSGL-1) on neutrophils, thereby inhibiting neutrophil tethering and rolling [3].

Conclusion and Research Considerations

In summary, the experimental data for **Bimosiamose** shows promise in targeting neutrophilic airway inflammation in conditions like COPD [1] [2], but it also reveals that its efficacy may be context-dependent, as it did not show a significant effect in a human endotoxemia model [3].

For a complete comparative guide, you would need to find data on other specific selectin antagonists. I would recommend these next steps:

- **Explore Specific Candidates:** Search for clinical or pre-clinical data on other selectin antagonists, such as **Rivipansel (GMI-1070)** or **Crizanlizumab**, which have been investigated for other indications.
- **Refine Your Search:** Use specialized databases like clinicaltrials.gov or other scientific repositories to find published trial results for these specific compounds.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. of the pan- Efficacy on... selectin antagonist Bimosiamose [pubmed.ncbi.nlm.nih.gov]
2. Revotar Biopharmaceuticals Presents Significant Final... - BioSpace [biospace.com]
3. mediate the adhesion of leukocytes to activated endothelial... Selectins [journals.lww.com]

To cite this document: Smolecule. [Bimosiamose comparative efficacy other selectin antagonists].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b521264#bimosiamose-comparative-efficacy-other-selectin-antagonists>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com